Cas no 2160535-59-9 (N-[(S)-(4-Tert-butylphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide)

N-[(S)-(4-Tert-butylphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide structure

2160535-59-9 structure

Product Name:N-[(S)-(4-Tert-butylphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide

CAS No:2160535-59-9

MF:C₄₂H₄₆NO₂PS

MW:659.858911037445

CID:5039256

PubChem ID:154705463

Update Time:2026-02-28

N-[(S)-(4-Tert-butylphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

- (Rs)-n-((s)-(4-(tert-butyl)phenyl)(5-(diphenylphosphanyl)-9,9-dimethyl-9h-xanthen-4-yl)methyl)-2-methylpropane-2-sulfinamide
- N-[(S)-(4-Tert-butylphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2
- 2160535-59-9
- N-[(S)-(4-tert-butylphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide
- [S(R)]-N-[(S)-[4-(1,1-dimethylethyl)phenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide, 95%
- N-[(S)-(4-Tert-butylphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide
- Inchi： 1S/C42H46NO2PS/c1-40(2,3)30-27-25-29(26-28-30)37(43-47(44)41(4,5)6)33-21-15-22-34-38(33)45-39-35(42(34,7)8)23-16-24-36(39)46(31-17-11-9-12-18-31)32-19-13-10-14-20-32/h9-28,37,43H,1-8H3/t37-,47?/m0/s1
- InChI Key： VJTIVTACNRPUBZ-WFXJVPPASA-N
- SMILES： S(C(C)(C)C)(N[C@@H](C1C=CC(=CC=1)C(C)(C)C)C1=CC=CC2=C1OC1C(=CC=CC=1C2(C)C)P(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 659.29868788g/mol
Monoisotopic Mass: 659.29868788g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 47
Rotatable Bond Count: 9
Complexity: 1010
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 10.6
Topological Polar Surface Area: 57.5

N-[(S)-(4-Tert-butylphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	9025962-100MG	(Rs)-N-((S)-(4-(Tert-butyl)phenyl)(5-(diphenylphosphanyl)-9,9-dimethyl-9h-xanthen-4-yl)methyl)-2-methylpropane-2-sulfinamide, 97%	2160535-59-9	97%	100MG	￥ 2600	2022-04-26
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	zjl-050-100mg	N-[(S)-(4-Tert-butylphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide	2160535-59-9	≥95%	100mg	¥0.0	2024-07-19
Ambeed	A1271284-50mg	(Rs)-n-((s)-(4-(tert-butyl)phenyl)(5-(diphenylphosphanyl)-9,9-dimethyl-9h-xanthen-4-yl)methyl)-2-methylpropane-2-sulfinamide	2160535-59-9	98%	50mg	$88.0	2024-07-28
Ambeed	A1271284-100mg	(Rs)-n-((s)-(4-(tert-butyl)phenyl)(5-(diphenylphosphanyl)-9,9-dimethyl-9h-xanthen-4-yl)methyl)-2-methylpropane-2-sulfinamide	2160535-59-9	98%	100mg	$113.0	2024-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S938832-5mg	[S(R)]-N-[(S)-[4-(1,1-Dimethylethyl)phenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide	2160535-59-9	95%	5mg	￥179.10	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S938832-25mg	[S(R)]-N-[(S)-[4-(1,1-Dimethylethyl)phenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide	2160535-59-9	95%	25mg	￥809.10	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S938832-100mg	[S(R)]-N-[(S)-[4-(1,1-Dimethylethyl)phenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide	2160535-59-9	95%	100mg	￥2,339.10	2022-08-31
eNovation Chemicals LLC	Y1188628-0.1g	(R)-N-[(S)-[4-(tert-butyl)phenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methylpropane-2-sulfinamide	2160535-59-9	95%	0.1g	$240	2023-08-31
eNovation Chemicals LLC	Y1188628-0.5g	(R)-N-[(S)-[4-(tert-butyl)phenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methylpropane-2-sulfinamide	2160535-59-9	95%	0.5g	$920	2023-08-31
eNovation Chemicals LLC	Y1188628-1g	(R)-N-[(S)-[4-(tert-butyl)phenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methylpropane-2-sulfinamide	2160535-59-9	95%	1g	$1610	2023-08-31